3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one

• IUPAC Name: 3-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one
• InChI: InChI=1S/C16H21N5O2/c1-3-12-10-18-16(19-11-12)23-13-4-7-21(8-5-13)14-15(22)20(2)9-6-17-14/h6,9-11,13H,3-5,7-8H2,1-2H3
• InChI Key: QIYMIPPEGHDNRX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C3=NC=CN(C3=O)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one, also known as EPPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. EPPMP is a pyrazinone derivative that has been found to exhibit promising pharmacological properties, making it a desirable target for synthesis and further investigation.

Mechanism of Action

The exact mechanism of action of 3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one is not yet fully understood, but studies have suggested that it may exert its pharmacological effects through the inhibition of certain enzymes or signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-viral effects. It has also been shown to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one is its potential as a lead compound for the development of new drugs. Its diverse pharmacological activities make it a promising target for further investigation. However, there are also some limitations to its use in lab experiments. For example, its low solubility in water can make it difficult to work with in certain assays.

Future Directions

There are many potential future directions for research on 3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one. For example, further studies could be conducted to elucidate its exact mechanism of action, which could help to identify new targets for drug discovery. Additionally, more research could be done to explore its potential applications in the treatment of various diseases, such as cancer and viral infections. Finally, efforts could be made to improve its solubility and bioavailability, which could make it a more viable candidate for drug development.

Synthesis Methods

The synthesis of 3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one involves a multi-step process that typically begins with the reaction of 5-ethyl-2-hydroxypyrimidine with piperidine-4-carboxylic acid, followed by the addition of 1-methylpyrazin-2-one. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one has been found to exhibit a range of pharmacological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. As such, it has been the subject of numerous scientific studies aimed at exploring its potential applications in drug discovery. For example, 3-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1-methylpyrazin-2-one has been investigated as a potential treatment for cancer, with studies showing that it can inhibit the growth of certain types of cancer cells.